Cas no 720675-74-1 (6,2',4'-Trimethoxyflavone)

• Product Name: 6,2',4'-Trimethoxyflavone
• CAS No: 720675-74-1
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• MDL: MFCD03412381
• CID: 2089438
• PubChem ID: 688802
• Update Time: 2025-06-11

6,2',4'-Trimethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 6,2',4'-Trimethoxyflavone
• 2-(2,4-dimethoxyphenyl)-6-methoxy-4H-chromen-4-one
• -Trimethoxyflavone
• 6, 2', 4'-trimethoxyflavone, >=98% (HPLC)
• 4H-1-Benzopyran-4-one, 2-(2,4-dimethoxyphenyl)-6-methoxy-
• HY-103220
• ST057638
• MS-24550
• 2',4',6-Trimethoxyflavone; 2-(2,4-Dimethoxyphenyl)-6-methoxy-4H-chromen-4-one
• SCHEMBL4915794
• 720675-90-1
• MFCD03412381
• CS-0025311
• DTXSID80350974
• Flavonid, 6[4,2]
• G13200
• BDBM93448
• PD001171
• 2',4',6-trimethoxyflavone
• 2-(2,4-dimethoxyphenyl)-6-methoxychromen-4-one
• 2-(2,4-Dimethoxyphenyl)-2,3-dihydro-6-methoxy-4H-1-benzopyran-4-one
• 720675-74-1
• DA-03299
• AKOS024282698
• FT159564

• MDL： MFCD03412381
• Inchi： 1S/C18H16O5/c1-20-11-5-7-16-14(8-11)15(19)10-18(23-16)13-6-4-12(21-2)9-17(13)22-3/h4-10H,1-3H3
• InChI Key： WUWFDVDASNSUKP-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C=C1C1C=CC(=CC=1OC)OC)=O)OC

Computed Properties

• Exact Mass: 312.09977361g/mol
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids

Additional information on 6,2',4'-Trimethoxyflavone

6,2',4'-Trimethoxyflavone (CAS No. 720675-74-1): An Overview of Its Properties, Applications, and Recent Research Advances

6,2',4'-Trimethoxyflavone (CAS No. 720675-74-1) is a naturally occurring flavonoid that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This compound is characterized by its unique structural features, including three methoxy groups attached to the flavone backbone, which contribute to its distinct properties and bioactivity.

The chemical structure of 6,2',4'-Trimethoxyflavone consists of a flavone core with methoxy substitutions at the 6, 2', and 4' positions. These substitutions play a crucial role in modulating the compound's interactions with biological systems, influencing its antioxidant, anti-inflammatory, and anticancer properties. The methoxy groups enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution within the body.

In recent years, extensive research has been conducted to explore the biological activities of 6,2',4'-Trimethoxyflavone. One of the most notable findings is its potent antioxidant activity. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the prevention and treatment of various oxidative stress-related diseases, such as cardiovascular disorders and neurodegenerative conditions.

Beyond its antioxidant effects, 6,2',4'-Trimethoxyflavone has also demonstrated significant anti-inflammatory properties. In vitro and in vivo studies have revealed that it can inhibit the production of pro-inflammatory cytokines and mediators, such as TNF-α and IL-6. These findings suggest that 6,2',4'-Trimethoxyflavone may have therapeutic potential in managing inflammatory diseases like arthritis and inflammatory bowel disease.

The anticancer potential of 6,2',4'-Trimethoxyflavone has also been a focus of recent research. Several studies have reported that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. Mechanistically, it has been shown to target multiple signaling pathways involved in cancer progression, including those regulating cell proliferation, angiogenesis, and metastasis. These findings highlight the potential of 6,2',4'-Trimethoxyflavone as a novel anticancer agent.

In addition to its direct biological activities, 6,2',4'-Trimethoxyflavone has been explored for its synergistic effects when combined with other therapeutic agents. For instance, it has been shown to enhance the efficacy of conventional chemotherapeutic drugs by sensitizing cancer cells to treatment. This synergistic approach could potentially reduce the required doses of these drugs, thereby minimizing side effects and improving patient outcomes.

The natural sources of 6,2',4'-Trimethoxyflavone include various plants such as citrus fruits and certain herbs. The extraction and purification methods for this compound have been optimized to ensure high yields and purity levels suitable for both research and commercial applications. These methods typically involve solvent extraction followed by chromatographic techniques such as HPLC (High-Performance Liquid Chromatography) to isolate the desired compound.

The structural characterization of 6,2',4'-Trimethoxyflavone has been extensively studied using advanced analytical techniques such as NMR (Nuclear Magnetic Resonance) spectroscopy and mass spectrometry. These techniques provide detailed information about the molecular structure and help confirm the identity and purity of the compound. Such data are crucial for ensuring the quality and consistency of 6,2',4'-Trimethoxyflavone-based products used in research and clinical settings.

In conclusion, 6,2',4'-Trimethoxyflavone (CAS No. 720675-74-1) is a multifaceted compound with a wide range of biological activities that make it an attractive candidate for further research and development. Its potent antioxidant, anti-inflammatory, and anticancer properties have been well-documented in recent studies, highlighting its potential therapeutic applications in various diseases. As research continues to uncover new insights into its mechanisms of action and synergistic effects with other agents, the future prospects for this compound appear promising.